Cas no 948006-20-0 (2-Amino-4-(4-fluorophenyl)benzoic acid)

• Product Name: 2-Amino-4-(4-fluorophenyl)benzoic acid
• CAS No: 948006-20-0
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 2625828
• Update Time: 2023-08-07

2-Amino-4-(4-fluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4'-fluorobiphenyl-4-carboxylic acid
• 2-Amino-4-(4-fluorophenyl)benzoic acid

• Inchi： 1S/C13H10FNO2/c14-10-4-1-8(2-5-10)9-3-6-11(13(16)17)12(15)7-9/h1-7H,15H2,(H,16,17)
• InChI Key： XFFPWHCLVYZPAC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(C(=O)O)=C(C=1)N

Computed Properties

• Exact Mass: 231.07
• Monoisotopic Mass: 231.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.3